3-(4-Piperidyl)-5-isoxazolamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The name “3-(4-Piperidyl)-5-isoxazolamine” suggests that this compound would contain a piperidine ring and an isoxazole ring. Piperidine is a common organic compound that consists of a six-membered ring containing five carbon atoms and one nitrogen atom . Isoxazole is a five-membered ring with three carbon atoms and two heteroatoms (one oxygen and one nitrogen) in adjacent positions .
Chemical Reactions Analysis
The reactivity of “3-(4-Piperidyl)-5-isoxazolamine” would likely depend on the exact structure and the presence of any additional functional groups .Physical And Chemical Properties Analysis
Based on the properties of similar compounds, “3-(4-Piperidyl)-5-isoxazolamine” would likely be a solid at room temperature .Scientific Research Applications
Medicinal Chemistry: Imidazole-Based Molecules
Imidazole and its derivatives are essential heterocycles in medicinal chemistry. Due to their structural features, these compounds exhibit significant pharmacological activities. 3-(4-Piperidyl)-5-isoxazolamine can be synthesized using the van Leusen reaction based on tosylmethylisocyanides (TosMICs). Researchers have explored its bioactivity and potential as a clinical drug .
Biofouling Prevention
Polynitroxides containing 3-(4-Piperidyl)-5-isoxazolamine have been studied for their ability to reduce biofouling. Specifically, they showed no toxicity against mammalian cells while effectively inhibiting bacterial growth .
Antimicrobial Properties
Imidazole-containing compounds often exhibit antibacterial, antifungal, and antiviral activities. Research has explored the potential of 3-(4-Piperidyl)-5-isoxazolamine as an antimicrobial agent .
Anti-Inflammatory Effects
The electron-rich imidazole scaffold allows compounds like 3-(4-Piperidyl)-5-isoxazolamine to interact with receptors and enzymes. Such interactions may contribute to anti-inflammatory properties .
Anticancer Potential
Imidazole-based molecules have been investigated for their anticancer effects. While specific studies on 3-(4-Piperidyl)-5-isoxazolamine are limited, its structural features suggest potential in this field .
Enzyme Inhibition
Imidazole derivatives can inhibit enzymes. Although more research is needed, 3-(4-Piperidyl)-5-isoxazolamine could play a role in enzyme inhibition strategies .
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-piperidin-4-yl-1,2-oxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c9-8-5-7(11-12-8)6-1-3-10-4-2-6/h5-6,10H,1-4,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNWUIZHSUBPCRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NOC(=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Piperidyl)-5-isoxazolamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.